1-Palmitoyl-3-stearoylglycerol-d5
Description
1-Palmitoyl-3-stearoylglycerol-d5 (CAS 17708-08-6) is a deuterated triacylglycerol (TAG) where five hydrogen atoms are replaced with deuterium at specific positions. Its structure consists of a glycerol backbone esterified with palmitic acid (C16:0) at the sn-1 position and stearic acid (C18:0) at the sn-3 position (Figure 1). The molecular formula is C37H67D5O5 (non-deuterated base: C37H72O5), with a molecular weight of approximately 627.02 g/mol (non-deuterated: 622.02 g/mol) .
This compound is primarily used in lipidomics, metabolic tracer studies, and pharmacokinetic research due to its isotopic stability and compatibility with mass spectrometry.
Properties
Molecular Formula |
C₃₇H₆₇D₅O₅ |
|---|---|
Molecular Weight |
602 |
Synonyms |
3-Palmito-1-stearin-d5; 1-Stearo-3-palmitin-d5; 1-Palmitoyl-3-stearin-d5; 1-Palmitoyl-3-stearoyl-rac-glycerol-d5; 1-Palmitoyl-3-stearoylglycerin-d5; 1-Palmitoyl-3-stearoylglycerol-d5; Glycerol 1-palmitate 3-stearate-d5; Octadecanoic Acid 2-Hydroxy-3- |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications
This compound is critical for:
- Lipid Metabolism Studies: Tracing saturated fat absorption and turnover .
- Drug Development : Serving as a stable internal standard in pharmacokinetic assays .
- Disease Models : Investigating obesity and metabolic syndrome via isotope-labeled lipid tracking .
In contrast, unsaturated analogs (e.g., oleoyl/linoleoyl-containing TAGs) are preferred for membrane fluidity and oxidative stress research .
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